Cas no 61472-23-9 (azepan-3-ylmethanol)

• Product Name: azepan-3-ylmethanol
• CAS No: 61472-23-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 478032
• PubChem ID: 21901984
• Update Time: 2025-04-19

azepan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3-methanol, hexahydro-
• azepan-3-ylmethanol
• HEXAHYDRO-1H-AZEPINE-3-METHANOL
• hexahydroazepin-3-yl-methanol
• EN300-147890
• AKOS006351307
• 61472-23-9
• DTXSID00619772
• (Azepan-3-yl)methanol
• CS-0183378
• UKEIQQPQNDQZRC-UHFFFAOYSA-N
• Azepan-3-yl-methanol
• SCHEMBL2070019
• DB-265187

• Inchi： 1S/C7H15NO/c9-6-7-3-1-2-4-8-5-7/h7-9H,1-6H2
• InChI Key： UKEIQQPQNDQZRC-UHFFFAOYSA-N
• SMILES： OCC1CNCCCC1

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.931
• Boiling Point: 219.618°C at 760 mmHg
• Flash Point: 93.938°C
• Refractive Index: 1.449
• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes